Cas no 2172090-86-5 (3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol)

• Product Name: 3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol
• CAS No: 2172090-86-5
• MF: C₈H₁₃F₃N₄O
• MW: 238.210231542587
• CID: 6599285
• PubChem ID: 165786777
• Update Time: 2025-10-05

3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol
• 2172090-86-5
• 3-[4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol
• EN300-1596139

• Inchi： 1S/C8H13F3N4O/c1-4(5(2)16)15-7(8(9,10)11)6(3-12)13-14-15/h4-5,16H,3,12H2,1-2H3
• InChI Key： VAWOIJKGKXAKHB-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1C(C)C(C)O)(F)F

Computed Properties

• Exact Mass: 238.10414554g/mol
• Monoisotopic Mass: 238.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on 3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol

Comprehensive Overview of 3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2172090-86-5)

The compound 3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2172090-86-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the 1,2,3-triazole ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological activity through targeted interactions.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and small-molecule therapeutics, where CAS No. 2172090-86-5 could play a pivotal role. The compound's aminomethyl moiety further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies. Such versatility is critical in addressing unmet medical needs, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, 3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol exemplifies the convergence of click chemistry and fluorine chemistry. The 1,2,3-triazole ring, often formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is renowned for its stability and bioorthogonality. Meanwhile, the trifluoromethyl group is a hallmark of modern medicinal chemistry, as it can significantly alter a molecule's physicochemical properties. These attributes make the compound a hot topic in forums discussing drug discovery and agrochemical innovation.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, CAS No. 2172090-86-5 could contribute to the development of next-generation pesticides and herbicides. The trifluoromethyl group is known to enhance the lipophilicity and membrane permeability of agrochemicals, improving their efficacy. This aligns with the global push for sustainable agriculture, a subject of intense interest among researchers and policymakers. As such, the compound is increasingly mentioned in discussions about green chemistry and environmentally friendly solutions.

Another area where 3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol shows promise is in material science. The 1,2,3-triazole ring can serve as a robust linker in polymer chemistry, enabling the creation of advanced materials with tailored properties. This application is particularly relevant in the context of smart materials and nanotechnology, both of which are trending topics in scientific literature. The compound's ability to form stable hydrogen bonds further enhances its utility in designing functional materials.

In conclusion, 3-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2172090-86-5) is a multifaceted compound with broad applicability across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in drug discovery, agrochemical development, and material science. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific discussions and industrial applications.